Cas no 873996-85-1 (4-phenylbutane-1-sulfonamide)

4-Phenylbutane-1-sulfonamide is a sulfonamide derivative characterized by its phenylbutyl backbone, which confers unique physicochemical properties. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The sulfonamide functional group enhances its reactivity in nucleophilic substitution and condensation reactions, making it valuable for constructing more complex molecular architectures. Its structural features may also contribute to bioactivity, particularly in medicinal chemistry applications. The compound exhibits moderate solubility in polar organic solvents, facilitating its handling in laboratory settings. Its stability under standard conditions ensures reliable performance in synthetic workflows. Researchers may find it useful for developing novel sulfonamide-based compounds with tailored properties.
4-phenylbutane-1-sulfonamide structure
4-phenylbutane-1-sulfonamide structure
Product Name:4-phenylbutane-1-sulfonamide
CAS No:873996-85-1
MF:C10H15NO2S
MW:213.2966
CID:5084304
PubChem ID:54459098
Update Time:2025-05-20

4-phenylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-phenylbutane-1-sulfonamide
    • Benzenebutanesulfonamide
    • F73956
    • 873996-85-1
    • BS-46816
    • DB-157058
    • MFCD26064800
    • SCHEMBL3093248
    • EN300-1120762
    • Inchi: 1S/C10H15NO2S/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,11,12,13)
    • InChI Key: XAIMFSQAEPUOEY-UHFFFAOYSA-N
    • SMILES: S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])[H])(=O)=O

Computed Properties

  • Exact Mass: 213.08234989g/mol
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68.5

4-phenylbutane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1229323-1g
4-Phenylbutane-1-sulfonamide
873996-85-1 95%
1g
$800 2024-06-03
Enamine
EN300-1120762-0.05g
4-phenylbutane-1-sulfonamide
873996-85-1 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1120762-0.1g
4-phenylbutane-1-sulfonamide
873996-85-1 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1120762-0.25g
4-phenylbutane-1-sulfonamide
873996-85-1 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1120762-0.5g
4-phenylbutane-1-sulfonamide
873996-85-1 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1120762-1.0g
4-phenylbutane-1-sulfonamide
873996-85-1
1g
$884.0 2023-06-09
Enamine
EN300-1120762-2.5g
4-phenylbutane-1-sulfonamide
873996-85-1 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1120762-5.0g
4-phenylbutane-1-sulfonamide
873996-85-1
5g
$2566.0 2023-06-09
Enamine
EN300-1120762-10.0g
4-phenylbutane-1-sulfonamide
873996-85-1
10g
$3807.0 2023-06-09
Aaron
AR01XDOV-100mg
4-Phenylbutane-1-sulfonamide
873996-85-1 95%
100mg
$95.00 2025-02-12

Additional information on 4-phenylbutane-1-sulfonamide

4-Phenylbutane-1-sulfonamide (CAS No. 873996-85-1): A Comprehensive Overview

4-Phenylbutane-1-sulfonamide (CAS No. 873996-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a phenyl group with a butane chain and a sulfonamide functional group. The compound's versatility makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The growing interest in sulfonamide-based compounds like 4-phenylbutane-1-sulfonamide stems from their wide range of applications in medicinal chemistry. Researchers have been exploring its potential as a building block for novel therapeutics, especially in areas such as enzyme inhibition and receptor modulation. Recent studies suggest that derivatives of this compound may exhibit promising biological activities, making it a hot topic in pharmaceutical R&D.

From a chemical perspective, 4-phenylbutane-1-sulfonamide demonstrates interesting properties that make it valuable for various synthetic applications. Its molecular structure provides multiple sites for chemical modification, allowing researchers to create diverse derivatives with tailored properties. The compound's stability under various conditions and its solubility profile contribute to its utility in laboratory settings.

The pharmaceutical industry has shown particular interest in 4-phenylbutane-1-sulfonamide derivatives due to their potential therapeutic applications. Current research trends focus on developing these compounds as potential candidates for treating various health conditions. The sulfonamide moiety, in particular, is known to interact with biological targets, making it a valuable pharmacophore in drug design.

In the field of chemical synthesis, CAS 873996-85-1 serves as an important intermediate for creating more complex molecules. Its unique combination of aromatic and aliphatic components, along with the sulfonamide group, provides chemists with multiple options for structural modifications. This versatility has led to its increasing use in academic and industrial research laboratories worldwide.

The market demand for 4-phenylbutane-1-sulfonamide has been steadily increasing, driven by its applications in pharmaceutical research and specialty chemical production. Manufacturers and suppliers are responding to this demand by developing more efficient synthesis routes and purification methods. The compound's purity and quality are critical factors that determine its suitability for various research applications.

Recent advancements in analytical techniques have enabled more detailed characterization of 4-phenylbutane-1-sulfonamide and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, provide researchers with valuable insights into the compound's structure and properties. These analytical capabilities are essential for quality control and for understanding the compound's behavior in different environments.

The safety profile of 4-phenylbutane-1-sulfonamide (873996-85-1) has been extensively studied to ensure its proper handling in laboratory settings. While it's not classified as hazardous under standard conditions, appropriate safety measures should always be followed when working with any chemical compound. Researchers emphasize the importance of proper storage conditions and handling procedures to maintain the compound's stability.

Looking ahead, the future of 4-phenylbutane-1-sulfonamide research appears promising. With ongoing developments in medicinal chemistry and drug discovery, this compound and its derivatives are likely to play increasingly important roles in the development of new therapeutic agents. The scientific community continues to explore novel applications and synthetic pathways involving this versatile molecule.

For researchers and manufacturers seeking high-quality 4-phenylbutane-1-sulfonamide, it's essential to source the compound from reputable suppliers who can provide detailed specifications and analytical data. The purity grade and batch-to-batch consistency are particularly important factors for research applications where reproducible results are crucial.

The environmental impact of 4-phenylbutane-1-sulfonamide production and use has become an important consideration in recent years. Many manufacturers are implementing greener synthesis methods and waste reduction strategies to minimize the ecological footprint of chemical production. These sustainable approaches align with the growing emphasis on environmentally responsible research practices.

In conclusion, 4-phenylbutane-1-sulfonamide (CAS No. 873996-85-1) represents an important compound in modern chemical and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for scientists across multiple disciplines. As research continues to uncover new potential uses for this compound and its derivatives, its significance in scientific advancement is expected to grow accordingly.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.